3-[3-(1H-pyrazol-3-yl)phenyl]-2-thiophenecarbonitrile

• IUPAC Name: 3-[3-(1H-pyrazol-5-yl)phenyl]thiophene-2-carbonitrile
• InChI: InChI=1S/C14H9N3S/c15-9-14-12(5-7-18-14)10-2-1-3-11(8-10)13-4-6-16-17-13/h1-8H,(H,16,17)
• InChI Key: OFMBTERSRAIDNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC=NN2)C3=C(SC=C3)C#N
• Molecular Formula: C14H9N3S
• Molecular Weight: 251.31 g/mol

Description

3-[3-(1H-pyrazol-3-yl)phenyl]-2-thiophenecarbonitrile, also known as TPPO, is a chemical compound that has been widely used in scientific research. TPPO is a thiophene-based compound that has a pyrazole ring attached to it, which makes it a versatile compound for various applications.

Mechanism of Action

The mechanism of action of 3-[3-(1H-pyrazol-3-yl)phenyl]-2-thiophenecarbonitrile is not well understood. However, it is believed that the pyrazole ring attached to the thiophene ring is responsible for the fluorescence properties of this compound. The thiophene ring is also believed to play a role in the redox properties of this compound.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it has been reported that this compound can inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This property of this compound makes it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[3-(1H-pyrazol-3-yl)phenyl]-2-thiophenecarbonitrile in lab experiments is its fluorescence properties, which make it useful in fluorescence spectroscopy experiments. This compound is also a redox-active compound, which makes it useful in electrochemical experiments. However, this compound has limited solubility in water, which can make it difficult to use in aqueous experiments.

Future Directions

There are several future directions for the use of 3-[3-(1H-pyrazol-3-yl)phenyl]-2-thiophenecarbonitrile in scientific research. One of the future directions is the development of this compound-based sensors for the detection of various analytes. This compound can also be used as a photosensitizer in photodynamic therapy for the treatment of cancer. Another future direction is the modification of this compound to improve its solubility in water, which would make it more useful in aqueous experiments.
Conclusion:
In conclusion, this compound is a versatile compound that has been widely used in scientific research. This compound has various applications in fluorescence spectroscopy, electrochemistry, and photochemistry. This compound has limited solubility in water, which can make it difficult to use in aqueous experiments. However, this compound has several advantages such as its fluorescence properties and redox properties, which make it useful in lab experiments. There are several future directions for the use of this compound in scientific research, including the development of this compound-based sensors and the modification of this compound to improve its solubility in water.

Synthesis Methods

The synthesis of 3-[3-(1H-pyrazol-3-yl)phenyl]-2-thiophenecarbonitrile is a multi-step process that involves the reaction of 3-bromothiophene with 3-(1H-pyrazol-3-yl)phenylboronic acid in the presence of a palladium catalyst. The reaction is carried out in an organic solvent such as tetrahydrofuran or dimethylformamide. The resulting product is then purified by column chromatography to obtain pure this compound.

Scientific Research Applications

3-[3-(1H-pyrazol-3-yl)phenyl]-2-thiophenecarbonitrile has been used in various scientific research applications such as fluorescence spectroscopy, electrochemistry, and photochemistry. This compound is a fluorophore that emits blue light when excited by light of a certain wavelength. This property makes this compound useful in fluorescence spectroscopy experiments. This compound has also been used as a redox-active compound in electrochemical experiments. This compound can be used as a photosensitizer in photochemical experiments.